Cas no 63909-51-3 (Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester)
63909-51-3 structure
Product Name:Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester
CAS No:63909-51-3
MF:C13H21O3P
MW:256.277805089951
CID:425439
PubChem ID:13199605
Update Time:2025-04-19
Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester
- 2-(diethoxyphosphorylmethyl)-1,4-dimethylbenzene
- Diethyl [(2,5-dimethylphenyl)methyl]phosphonate
- SCHEMBL9448903
- DTXSID20526914
- 63909-51-3
-
- Inchi: 1S/C13H21O3P/c1-5-15-17(14,16-6-2)10-13-9-11(3)7-8-12(13)4/h7-9H,5-6,10H2,1-4H3
- InChI Key: ZBRRFBSBWHFBFQ-UHFFFAOYSA-N
- SMILES: P(CC1C=C(C)C=CC=1C)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 256.12293
- Monoisotopic Mass: 256.12283153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
63909-51-3 (Phosphonic acid, [(2,5-dimethylphenyl)methyl]-, diethyl ester) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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